Cas no 97048-13-0 (Urofollitropin)

• Product name: Urofollitropin
• CAS No: 97048-13-0
• MF: C₄₂H₆₅N₁₁O₁₂S₂
• MW: 980.16200709343
• CID: 803993
• PubChem ID: 62819

Urofollitropin Chemical and Physical Properties

Names and Identifiers

• Urofollitropin
• Fertinex
• Fertinorm
• Metrodin
• Orgafol
• Follicle-stimulating hormone
• 146479-72-3
• 1-[19-amino-7-(2-amino-2-oxoethyl)-13-butan-2-yl-10-(1-hydroxyethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[1-[(2-amino-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]pyrrolidine-2-carboxamide
• Fertinex; Fertinorm; Metrodin; Orgafol; Urofollitrophin
• SCHEMBL19712185
• Q4006490
• 1-{19-Amino-7-(2-amino-2-oxoethyl)-13-(butan-2-yl)-10-(1-hydroxyethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carbonyl}prolylleucylglycinamide
• 97048-13-0
• 26995-91-5
• AT36867
• DTXSID10869286
• DA-78798
• ZDRRIRUAESZNIH-UHFFFAOYSA-N

• Inchi： InChI=1S/C42H65N11O12S2/c1-6-21(4)33-40(63)52-34(22(5)54)41(64)49-28(16-31(44)56)37(60)50-29(19-67-66-18-25(43)35(58)47-27(38(61)51-33)15-23-9-11-24(55)12-10-23)42(65)53-13-7-8-30(53)39(62)48-26(14-20(2)3)36(59)46-17-32(45)57/h9-12,20-22,25-30,33-34,54-55H,6-8,13-19,43H2,1-5H3,(H2,44,56)(H2,45,57)(H,46,59)(H,47,58)(H,48,62)(H,49,64)(H,50,60)(H,51,61)(H,52,63)
• InChI Key： ZDRRIRUAESZNIH-UHFFFAOYSA-N
• SMILES： CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)N1)CC2=CC=C(C=C2)O)N)C(=O)N3CCCC3C(=O)NC(CC(C)C)C(=O)NCC(=O)N)CC(=O)N)C(C)O

Computed Properties

• Exact Mass: 979.426
• Monoisotopic Mass: 979.426
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 67
• Rotatable Bond Count: 15
• Complexity: 1790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 427A^2
• XLogP3: -1.5

Experimental Properties

• Density: 1.271
• Boiling Point: 1474.1 °C at 760 mmHg
• Flash Point: 845.3 °C
• Sensitiveness: Sensitive to light

Related Categories

• Other Chemical Reagents